![molecular formula C8H7ClN2 B1370667 4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1020056-56-7](/img/structure/B1370667.png)
4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a type of pyrrolopyrimidine derivative, which are nitrogen-fused heterocycles that commonly display a wide array of biological and pharmacological properties .
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. The yield is reported to be 71% as a yellow solid with a melting point of 287–288 °C .Molecular Structure Analysis
The molecular structure of 4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine is represented by the empirical formula C8H7ClN2. It has a molecular weight of 166.61 .Chemical Reactions Analysis
The chemical reactions involving 4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine are complex and involve multiple steps. The compound exhibits potent activities against FGFR1, 2, and 3 .Physical And Chemical Properties Analysis
4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine is a solid compound. Its SMILES string representation is Cc1cnc2[nH]ccc2c1Cl .Scientific Research Applications
Cancer Research FGFR4 Inhibition
“4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine” derivatives have been developed as FGFR4 inhibitors with potent antiproliferative activity against Hep3B cells, indicating potential use in cancer treatment strategies .
2. Enzyme Inhibition: Human Neutrophil Elastase (HNE) This compound also serves as a scaffold in research targeting enzymes like HNE, which are involved in various inflammatory diseases .
Antitumor Activity
Recent studies suggest that analogues of this compound exhibit inhibitory activity against different cancer cell lines, further emphasizing its role in antitumor research .
Biological Material Research
It is used as a biochemical reagent that can be utilized as a biological material or organic compound for life science-related research .
Electronic Structure Analysis
High-resolution X-ray diffraction data has been used to study the charge density distribution in “4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine”, providing insights into its electronic structure .
Proteomics Research
Available for purchase as a biochemical for proteomics research, indicating its application in the study of proteins and their functions .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit inhibitory action against certain enzymes
Mode of Action
It is suggested that the compound may form intermolecular hydrogen bonds and weak closed-shell interactions .
Biochemical Pathways
Related compounds have been found to impact certain pathways . More research is needed to elucidate the exact pathways affected by this compound.
Result of Action
Related compounds have been found to exhibit certain biological activities
properties
IUPAC Name |
4-chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c1-5-4-11-8-6(7(5)9)2-3-10-8/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMOUCQGJZDFKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1Cl)C=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30649805 | |
Record name | 4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30649805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
CAS RN |
1020056-56-7 | |
Record name | 4-Chloro-5-methyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30649805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1020056-56-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.